Cas no 2287340-54-7 (4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole)

4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole structure
2287340-54-7 structure
Product Name:4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
CAS No:2287340-54-7
MF:C11H11BrFN3
MW:284.127544641495
CID:5755231
PubChem ID:146036872
Update Time:2023-11-15

4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole
    • 2287340-54-7
    • EN300-6750194
    • 4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole
    • A1-28047
    • 1H-Benzotriazole, 4-bromo-1-cyclopentyl-6-fluoro-
    • Inchi: 1S/C11H11BrFN3/c12-9-5-7(13)6-10-11(9)14-15-16(10)8-3-1-2-4-8/h5-6,8H,1-4H2
    • InChI Key: VXEQLHXOEJWJGD-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1N=NN2C1CCCC1)F

Computed Properties

  • Exact Mass: 283.01204g/mol
  • Monoisotopic Mass: 283.01204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.77±0.1 g/cm3(Predicted)
  • Boiling Point: 402.2±25.0 °C(Predicted)
  • pka: -1.86±0.30(Predicted)

4-Bromo-1-cyclopentyl-6-fluoro-1H-benzo[d][1,2,3]triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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